Cas no 13575-74-1 (4-(3,4-Dimethoxyphenyl)butanoic acid)
4-(3,4-Dimethoxyphenyl)butanoic acid is a synthetic organic compound featuring a phenyl ring substituted with two methoxy groups at the 3- and 4-positions, extended by a four-carbon aliphatic chain terminating in a carboxylic acid. This structure imparts versatility in organic synthesis, particularly as an intermediate in pharmaceuticals and fine chemicals. The dimethoxy substitution enhances electron density, facilitating electrophilic aromatic substitution reactions, while the butanoic acid moiety allows for further functionalization via esterification, amidation, or reduction. Its well-defined purity and stability make it suitable for research applications requiring precise structural control. The compound is commonly employed in the development of bioactive molecules, including potential CNS-active agents, due to its resemblance to naturally occurring phenylpropanoic derivatives.
13575-74-1 structure
Product Name:4-(3,4-Dimethoxyphenyl)butanoic acid
CAS No:13575-74-1
MF:C12H16O4
MW:224.253044128418
MDL:MFCD00134101
CID:87064
PubChem ID:24856556
Update Time:2025-10-13
4-(3,4-Dimethoxyphenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,4-Dimethoxyphenyl)butanoic acid
- 4-(3,4-Dimethoxyphenyl)Butyric Acid
- Nsc286140
- 3,4-DiMethoxybenzenebutanoic Acid
- LABOTEST-BB LT00452952
- 4-(3,4-Dimethoxyphenyl)butyric acid 99%
- F76804
- 4-(3,4-Dimethoxyphenyl)butyric acid, 99%
- DTXSID80314571
- A806981
- NSC-286140
- J-006769
- AM20020434
- 4-(3,4-dimethoxyphenyl)-butyric acid
- Benzenebutanoic acid,3,4-dimethoxy-
- SCHEMBL503571
- AKOS009159227
- NS-02775
- Z336285962
- SY211565
- CS-0216288
- FT-0636923
- 4-(3,4-dimethoxy-phenyl)-butyric acid
- 4-(3,4-Dimethoxyphenyl)butanoic acid #
- Benzenebutanoic acid, 3,4-dimethoxy-
- EN300-383877
- 4-(3,4-dimethyloxyphenyl)butanoic acid
- 4-Phenylbutyric acid, 4',5'-dimethoxy-
- MFCD00134101
- 13575-74-1
- DB-042314
-
- MDL： MFCD00134101
- Inchi： 1S/C12H16O4/c1-15-10-7-6-9(8-11(10)16-2)4-3-5-12(13)14/h6-8H,3-5H2,1-2H3,(H,13,14)
- InChI Key： IDQKCIAJGRMMNC-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=CC(=C1)CCCC(=O)O)OC
Computed Properties
- Exact Mass: 224.10500
- Monoisotopic Mass: 224.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 55.8A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.1697 (rough estimate)
- Melting Point: 62-63 °C (lit.)
- Boiling Point: 210 °C/6 mmHg(lit.)
- Flash Point: 210°C/6mm
- Refractive Index: 1.5130 (estimate)
- PSA: 55.76000
- LogP: 2.11110
- Solubility: Not available
4-(3,4-Dimethoxyphenyl)butanoic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36
- Safety Instruction： 26
-
Hazardous Material Identification：
4-(3,4-Dimethoxyphenyl)butanoic acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-(3,4-Dimethoxyphenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019120026-5g |
4-(3,4-Dimethoxyphenyl)butanoic acid |
13575-74-1 | 97% | 5g |
299.25 USD | 2021-06-16 | |
| Alichem | A019120026-10g |
4-(3,4-Dimethoxyphenyl)butanoic acid |
13575-74-1 | 97% | 10g |
470.40 USD | 2021-06-16 | |
| Alichem | A019120026-25g |
4-(3,4-Dimethoxyphenyl)butanoic acid |
13575-74-1 | 97% | 25g |
959.50 USD | 2021-06-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D924607-250mg |
4-(3,4-Dimethoxyphenyl)butanoic acid |
13575-74-1 | 99% | 250mg |
￥133.20 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D924607-1g |
4-(3,4-Dimethoxyphenyl)butanoic acid |
13575-74-1 | 99% | 1g |
￥383.40 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D924607-5g |
4-(3,4-Dimethoxyphenyl)butanoic acid |
13575-74-1 | 99% | 5g |
￥1,150.20 | 2022-01-11 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03361-5g |
4-(3,4-Dimethoxyphenyl)butanoic acid |
13575-74-1 | 99% | 5g |
¥1528.0 | 2024-07-18 | |
| TRC | D461090-250mg |
4-(3,4-Dimethoxyphenyl)butanoic Acid |
13575-74-1 | 250mg |
$ 63.00 | 2023-09-07 | ||
| TRC | D461090-1g |
4-(3,4-Dimethoxyphenyl)butanoic Acid |
13575-74-1 | 1g |
$ 98.00 | 2023-09-07 | ||
| TRC | D461090-5g |
4-(3,4-Dimethoxyphenyl)butanoic Acid |
13575-74-1 | 5g |
$ 184.00 | 2023-09-07 |
4-(3,4-Dimethoxyphenyl)butanoic acid Related Literature
-
1. Synthesis, structure and optical characterisation of silicon phthalocyanine bis-estersChristopher Farren,Simon FitzGerald,Martin R. Bryce,Andrew Beeby,Andrei S. Batsanov J. Chem. Soc. Perkin Trans. 2 2002 59
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Edward J. Land,Christopher A. Ramsden,Patrick A. Riley,Gnanamoly Yoganathan Org. Biomol. Chem. 2003 1 3120
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Diana I. S. P. Resende,Fernando Dur?es,Miguel Maia,Emília Sousa,Madalena M. M. Pinto Org. Chem. Front. 2020 7 3027
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